Cas no 16051-76-6 (Phosphonic acid,P-(2-oxoethyl)-)
16051-76-6 structure
Product Name:Phosphonic acid,P-(2-oxoethyl)-
Phosphonic acid,P-(2-oxoethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Phosphonic acid,P-(2-oxoethyl)-
- 2-oxoethylphosphonic acid
- phosphonoacetaldehyde
- (2-oxoethyl)phosphonic acid
- 2-Phosphonoacetaldehyde
- Acetylphosphonate
- Phosphonic acid, (2-oxoethyl)-
- P-(2-OXOETHYL)PHOSPHONIC ACID
- DB03174
- SCHEMBL261595
- PHOSPHONIC ACID, P-(2-OXOETHYL)-
- NS00069409
- C03167
- Q27094110
- 16051-76-6
- CHEBI:18124
- VPZ8FR5BMZ
- DTXSID60166898
- 2-Oxoethylphosphonate
- UNII-VPZ8FR5BMZ
-
- Inchi: 1S/C2H5O4P/c3-1-2-7(4,5)6/h1H,2H2,(H2,4,5,6)
- InChI Key: YEMKIGUKNDOZEG-UHFFFAOYSA-N
- SMILES: P(CC=O)(=O)(O)O
Computed Properties
- Exact Mass: 123.99255
- Monoisotopic Mass: 123.993
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 102
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74.6A^2
- XLogP3: -2.1
Experimental Properties
- Density: 1.589
- Boiling Point: 350°Cat760mmHg
- Flash Point: 165.5°C
- Refractive Index: 1.461
- PSA: 74.6
- LogP: -0.63700
Phosphonic acid,P-(2-oxoethyl)- Related Literature
-
Suneel Gangada,Naresh Duvva,Raghu Chitta Phys. Chem. Chem. Phys., 2018,20, 21352-21367
-
Pavel Karásek,Jakub Grym,Michal Roth,Josef Planeta,František Foret Lab Chip, 2015,15, 311-318
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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